Cas no 155603-73-9 (2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-
• CAS No: 155603-73-9
• MF: C₂₁H₃₃N₃O₁₅
• MW: 567.497827291489
• CID: 143493
• PubChem ID: 196950
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1&reg
• 4-amino-1-[(2R,3S,4R,5R)-5-(hydroxymethyl)-3,4-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxolan-2-yl]pyrimidin-2-one
• 2(1H)-pyrimidinone, 4-amino-1-[O-beta-D-galactopyranosyl-(1->2)-O-[beta-D-galactopyranosyl-(1->3)]-beta-D-arabinofuranosyl]-
• 3'-Gal-1-4-gal-ara-C
• 3'-O-Galactopyranosyl-1-4-O-galactopyranosyl-ara-C
• 3'-O-Galactopyranosyl-1-4-O-galactopyranosylcytarabine
• 4)-O-b-D-galactopyranosyl-(1&reg
• 155603-73-9
• DTXSID50165931
• 2(1H)-Pyrimidinone,4-amino-1-(O-b-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®3)-b-D-arabinofuranosyl)-

• Inchi： 1S/C21H33N3O15/c22-9-1-2-24(21(34)23-9)18-17(39-20-15(33)13(31)11(29)7(4-26)37-20)16(8(5-27)35-18)38-19-14(32)12(30)10(28)6(3-25)36-19/h1-2,6-8,10-20,25-33H,3-5H2,(H2,22,23,34)/t6-,7-,8-,10+,11+,12+,13+,14-,15-,16-,17+,18-,19+,20+/m1/s1
• InChI Key： ORAXAMWDQSXBKN-DVBHINJSSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 567.191
• Monoisotopic Mass: 567.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5.9
• Topological Polar Surface Area: 287Ų

Experimental Properties

• Density: 2.07
• Boiling Point: 910.1°Cat760mmHg
• Flash Point: 504.2°C
• Refractive Index: 1.768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides